molecular formula C10H13N3O2S B8601418 [(1H-indol-5-yl)sulfamoyl]dimethylamine

[(1H-indol-5-yl)sulfamoyl]dimethylamine

Cat. No.: B8601418
M. Wt: 239.30 g/mol
InChI Key: QSSSNOKXJYEBFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[(1H-Indol-5-yl)sulfamoyl]dimethylamine is a sulfamoyl-substituted indole derivative characterized by a dimethylamine group attached to the sulfamoyl moiety at the 5-position of the indole ring.

Properties

Molecular Formula

C10H13N3O2S

Molecular Weight

239.30 g/mol

IUPAC Name

5-(dimethylsulfamoylamino)-1H-indole

InChI

InChI=1S/C10H13N3O2S/c1-13(2)16(14,15)12-9-3-4-10-8(7-9)5-6-11-10/h3-7,11-12H,1-2H3

InChI Key

QSSSNOKXJYEBFO-UHFFFAOYSA-N

Canonical SMILES

CN(C)S(=O)(=O)NC1=CC2=C(C=C1)NC=C2

Origin of Product

United States

Comparison with Similar Compounds

Key Observations:

Core Structure : The target compound shares the indole backbone with sumatriptan derivatives but differs in substituent chemistry. Sumatriptan analogs feature a methanesulfonamide group and ethylamine side chains, whereas [(1H-indol-5-yl)sulfamoyl]dimethylamine lacks the ethyl linker and instead has a direct sulfamoyl-dimethylamine group .

Substituent Impact :

  • The bromophenyl analog () replaces the indole with a brominated benzene ring, likely reducing π-π stacking interactions critical for indole-based receptor binding .
  • The isoindoline-dione derivative () introduces a bulky, electron-deficient aromatic system, which may alter solubility and steric interactions compared to the simpler indole core .

Pharmacological and Physicochemical Comparisons

While direct activity data for [(1H-indol-5-yl)sulfamoyl]dimethylamine are unavailable, inferences can be drawn from analogs:

  • Sumatriptan Derivatives: These compounds exhibit high affinity for serotonin (5-HT₁B/₁D) receptors due to their indole-sulfonamide structure. The dimethylamino-N-oxide variant () shows reduced receptor binding compared to the parent drug, highlighting the sensitivity of bioactivity to substituent modifications .
  • Isoindoline-dione Derivatives : Compounds like those in demonstrate improved stability in acidic environments due to the acetylated amine, suggesting that similar modifications in the target compound could enhance metabolic resistance .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.